Cas no 2229655-57-4 (2-methyl-3-phenylprop-2-ene-1-sulfonyl fluoride)

• Product Name: 2-methyl-3-phenylprop-2-ene-1-sulfonyl fluoride
• CAS No: 2229655-57-4
• MF: C₁₀H₁₁FO₂S
• MW: 214.256545305252
• CID: 6367815
• PubChem ID: 165661878
• Update Time: 2025-05-27

2-methyl-3-phenylprop-2-ene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-phenylprop-2-ene-1-sulfonyl fluoride
• 2229655-57-4
• EN300-1880647

• Inchi： 1S/C10H11FO2S/c1-9(8-14(11,12)13)7-10-5-3-2-4-6-10/h2-7H,8H2,1H3/b9-7+
• InChI Key： IOWCNMIISDWMIN-VQHVLOKHSA-N
• SMILES： S(C/C(/C)=C/C1C=CC=CC=1)(=O)(=O)F

Computed Properties

• Exact Mass: 214.04637893g/mol
• Monoisotopic Mass: 214.04637893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 42.5Ų

Additional information on 2-methyl-3-phenylprop-2-ene-1-sulfonyl fluoride

Comprehensive Overview of 2-methyl-3-phenylprop-2-ene-1-sulfonyl fluoride (CAS No. 2229655-57-4)

2-methyl-3-phenylprop-2-ene-1-sulfonyl fluoride (CAS No. 2229655-57-4) is a specialized sulfonyl fluoride derivative that has garnered significant attention in recent years due to its unique chemical properties and potential applications in organic synthesis and bioconjugation. This compound, characterized by its vinyl sulfonyl fluoride moiety, is increasingly being explored for its reactivity in click chemistry and protein labeling, making it a valuable tool for researchers in medicinal chemistry and chemical biology.

The growing interest in 2-methyl-3-phenylprop-2-ene-1-sulfonyl fluoride is partly driven by the rise of covalent inhibitors in drug discovery. Covalent inhibitors, which form irreversible bonds with target proteins, have become a hot topic in pharmaceutical research. This compound's sulfonyl fluoride group is particularly appealing because it can selectively react with amino acid residues like tyrosine, serine, and threonine under mild conditions. This property aligns with the current trend of developing targeted therapies with reduced off-target effects.

Another area where 2-methyl-3-phenylprop-2-ene-1-sulfonyl fluoride shows promise is in proteomics and chemical proteomics. Researchers are actively searching for novel chemical probes to study protein function and interactions. The compound's ability to modify proteins selectively makes it a candidate for activity-based protein profiling (ABPP), a technique widely used to identify enzyme activity in complex biological systems. This application is particularly relevant given the increasing focus on precision medicine and personalized therapeutics.

From a synthetic chemistry perspective, 2-methyl-3-phenylprop-2-ene-1-sulfonyl fluoride offers intriguing possibilities for cascade reactions and multi-component couplings. Its allylic sulfonyl fluoride structure can participate in various transition-metal-catalyzed transformations, which are highly sought after in modern methodology development. The compound's versatility is further enhanced by its compatibility with photoredox catalysis, a rapidly growing field that enables C-H functionalization under mild conditions.

The stability profile of 2-methyl-3-phenylprop-2-ene-1-sulfonyl fluoride makes it particularly attractive for storage and handling compared to other reactive electrophiles. This characteristic addresses a common concern among chemists working with reactive intermediates, as it reduces the need for specialized storage conditions while maintaining good shelf life. The balance between reactivity and stability is crucial for high-throughput screening applications, where compound integrity is paramount.

In the context of green chemistry, 2-methyl-3-phenylprop-2-ene-1-sulfonyl fluoride presents opportunities for developing more sustainable synthetic routes. The current emphasis on atom economy and reduced waste generation in chemical processes has led researchers to explore compounds that can serve as efficient building blocks. This sulfonyl fluoride derivative, with its potential for modular synthesis, aligns well with these sustainability goals in the chemical industry.

Recent advances in cryo-EM and X-ray crystallography have created new demand for chemical tools that can facilitate protein structure determination. 2-methyl-3-phenylprop-2-ene-1-sulfonyl fluoride, with its ability to form stable adducts with proteins, may find applications in structural biology by helping to stabilize protein conformations for analysis. This potential use connects with the broader scientific community's interest in understanding protein dynamics at atomic resolution.

The compound's lipophilicity and molecular weight characteristics make it suitable for exploration in fragment-based drug discovery (FBDD). As the pharmaceutical industry continues to embrace FBDD as a strategy for identifying novel lead compounds, 2-methyl-3-phenylprop-2-ene-1-sulfonyl fluoride could serve as a valuable scaffold or warhead in these efforts. Its potential to modulate protein-protein interactions (PPIs) is particularly noteworthy, given the challenges in targeting these important but traditionally "undruggable" interfaces.

From a commercial perspective, the availability of 2-methyl-3-phenylprop-2-ene-1-sulfonyl fluoride (CAS No. 2229655-57-4) from specialized chemical suppliers has made it more accessible to researchers worldwide. The increasing number of custom synthesis services offering this compound reflects its growing importance in various R&D applications. This accessibility is crucial for accelerating research in areas like chemical biology and medicinal chemistry, where rapid access to diverse chemical tools can significantly impact project timelines.

Looking ahead, the unique properties of 2-methyl-3-phenylprop-2-ene-1-sulfonyl fluoride position it as a compound with significant potential across multiple scientific disciplines. As research continues to uncover new applications for sulfonyl fluoride chemistry, this particular derivative is likely to play an increasingly important role in advancing our understanding of biological systems and developing novel therapeutic approaches. Its combination of selective reactivity, structural versatility, and practical handling characteristics makes it a valuable addition to the toolkit of modern researchers in both academia and industry.